Cas no 2870673-96-2 (1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo- )

• Product Name: 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo-
• CAS No: 2870673-96-2
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 5563859
• Update Time: 2025-10-28

1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-3-(methoxymethyl)-4-methyl-5-oxo-1H-1,2,4-triazole-1-acetic acid (ACI)
• 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo-

• Inchi： 1S/C7H11N3O4/c1-9-5(4-14-2)8-10(7(9)13)3-6(11)12/h3-4H2,1-2H3,(H,11,12)
• InChI Key： CQILRGHTTDPHFC-UHFFFAOYSA-N
• SMILES： O=C(CN1C(=O)N(C)C(COC)=N1)O

Additional information on 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo-

Introduction to 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo- (CAS No. 2870673-96-2)

The compound 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo- (CAS No. 2870673-96-2) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the triazole family, a class of molecules renowned for their broad spectrum of biological activities. The structural features of this compound, including its 1H-1,2,4-triazole core, acetic acid moiety, and various substituents such as 4-methyl, 5-oxo, and 3-(methoxymethyl) groups, contribute to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in drug discovery. The triazole ring is a privileged scaffold that has been extensively explored for its ability to modulate various biological targets. For instance, triazole-containing compounds have shown promise in the development of antifungal agents, antiviral drugs, and anti-inflammatory medications. The presence of an acetic acid side chain in this particular compound suggests potential for further derivatization into more complex pharmacophores, which could enhance its bioactivity and selectivity.

The 4-methyl and 5-oxo substituents play crucial roles in defining the electronic and steric properties of the molecule. These groups can influence the molecule's solubility, metabolic stability, and binding affinity to biological targets. The 3-(methoxymethyl) group introduces a protective alcohol moiety that can be selectively modified or removed under specific reaction conditions, providing a versatile handle for synthetic chemists to explore different chemical pathways.

In the context of modern drug development, the synthesis and optimization of such heterocyclic compounds are often guided by computational methods and high-throughput screening. The structural complexity of 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo- necessitates sophisticated synthetic strategies to achieve high yields and purity. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable approaches to constructing these intricate molecules.

One notable application of this compound is in the synthesis of novel bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The unique combination of functional groups makes it a valuable building block for designing molecules with tailored properties. For example, the acetic acid moiety can serve as a linker or anchor point for further functionalization, while the triazole ring provides a stable core for interaction with biological targets.

The pharmacological profile of this compound has been the subject of several recent studies. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and proteases that are implicated in disease progression. Additionally, its interaction with bacterial enzymes has been explored as part of efforts to develop new antibiotics. The presence of multiple reactive sites allows for diverse modifications that can fine-tune its activity against specific pathogens or cellular processes.

Synthetic methodologies have evolved significantly over the past decade, enabling more efficient access to complex heterocycles like this one. Transition-metal-catalyzed reactions have become particularly valuable tools in constructing triazole derivatives with high precision. These methods often involve cycloaddition reactions between organic azides and alkynes (azide–alkyne cycloaddition), which are well-suited for introducing the triazole core into the molecular structure.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will influence the molecule's behavior and how it will interact with biological targets. This information is critical for designing experiments that maximize yield while minimizing unwanted side reactions.

Future directions in the study of this compound may include exploring its derivatives as lead compounds for drug development. By systematically modifying its structure—such as introducing additional functional groups or altering the substitution pattern—scientists can uncover new biological activities and improve therapeutic efficacy. The versatility of its framework makes it an attractive candidate for further investigation.

In conclusion,1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-(methoxymethyl)-4-methyl-5-oxo-* (CAS No. 2870673-96-2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological applications. Its development underscores the importance of innovative synthetic strategies and interdisciplinary approaches in advancing drug discovery efforts.